5-{[2-(4-fluorophenyl)-1-pyrrolidinyl]methyl}-2-(2-furyl)pyrimidine

• IUPAC Name: 5-[[2-(4-fluorophenyl)pyrrolidin-1-yl]methyl]-2-(furan-2-yl)pyrimidine
• InChI: InChI=1S/C19H18FN3O/c20-16-7-5-15(6-8-16)17-3-1-9-23(17)13-14-11-21-19(22-12-14)18-4-2-10-24-18/h2,4-8,10-12,17H,1,3,9,13H2
• InChI Key: XIGPZDLPKZETPC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)CC2=CN=C(N=C2)C3=CC=CO3)C4=CC=C(C=C4)F
• Molecular Formula: C19H18FN3O
• Molecular Weight: 323.4 g/mol

Description

The compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Molecular Structure Analysis

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. It also contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms.

Chemical Reactions Analysis

Pyrimidines can undergo a variety of chemical reactions. For example, they can act as ligands in coordination compounds, undergo electrophilic and nucleophilic substitution reactions, and participate in condensation reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. For example, the presence of fluorine could affect the compound’s reactivity and stability.

Mechanism of Action

The mechanism of action of pyrimidine derivatives can vary widely depending on their structure and the target they interact with. Some pyrimidine derivatives have been found to inhibit the expression and activities of certain vital inflammatory mediators.

Future Directions

Pyrimidine derivatives have a wide range of biological activities, making them interesting targets for drug development. Future research could focus on synthesizing new pyrimidine derivatives and studying their biological activities.